Cas no 1361535-23-0 (2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine)

2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine is a halogenated pyridine derivative with potential applications in agrochemical and pharmaceutical research. Its structure, featuring multiple chlorine substituents, enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry. The compound's polychlorinated aromatic system may contribute to its utility in developing pesticides or bioactive molecules, particularly where halogen interactions are critical. Its precise substitution pattern allows for selective functionalization, enabling tailored modifications for specific applications. The product is typically handled under controlled conditions due to its halogenated nature, ensuring compatibility with further synthetic steps. Suitable for researchers exploring novel heterocyclic compounds, it offers a versatile building block for advanced chemical synthesis.

2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine structure

1361535-23-0 structure

Product Name:2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine

CAS No:1361535-23-0

MF:C₁₁H₄Cl₅N

MW:327.421157836914

CID:4793640

Update Time:2025-05-25

2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine
- Inchi： 1S/C11H4Cl5N/c12-7-2-1-6(9(14)10(7)15)5-3-8(13)11(16)17-4-5/h1-4H
- InChI Key： BYWLHWKIUDQSKW-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=CC=1C1C=NC(=C(C=1)Cl)Cl)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 264
XLogP3: 6
Topological Polar Surface Area: 12.9

2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013029818-250mg	2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine	1361535-23-0	97%	250mg	480.00 USD	2021-05-31
Alichem	A013029818-500mg	2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine	1361535-23-0	97%	500mg	847.60 USD	2021-05-31
Alichem	A013029818-1g	2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine	1361535-23-0	97%	1g	1,549.60 USD	2021-05-31

2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Additional information on 2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine

2,3-Dichloro-5-(2,3,4-Trichlorophenyl)Pyridine: A Comprehensive Overview

2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine, identified by the CAS number 1361535-23-0, is a complex organic compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with chlorine atoms at specific positions. The presence of multiple chlorine substituents contributes to its distinct chemical properties and reactivity.

The synthesis of 2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine involves advanced organic chemistry techniques, often requiring precise control over reaction conditions to achieve high yields and purity. Recent studies have explored innovative methods to optimize its synthesis process, leveraging catalytic systems and green chemistry principles to minimize environmental impact while maintaining product quality.

In terms of applications, this compound has garnered attention in the field of material science due to its potential as a precursor for advanced materials such as conductive polymers and optoelectronic devices. Researchers have demonstrated that derivatives of CAS No. 1361535-23-0 exhibit promising electronic properties, making them suitable for use in next-generation electronic devices.

Beyond material science, 2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine has also found relevance in pharmacology and medicinal chemistry. Its structural features make it a valuable starting material for the development of bioactive compounds with potential therapeutic applications. Recent studies have highlighted its role in drug discovery programs targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

The toxicological profile of this compound is another area of active research. Understanding its interaction with biological systems is crucial for assessing its safety and potential risks associated with its use in industrial and medical applications. Studies have been conducted to evaluate its acute and chronic toxicity profiles using various in vitro and in vivo models.

In conclusion, CAS No. 1361535-23-0, or 2,3-Dichloro-5-(2,3,4-trichlorophenyl)pyridine, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and the ongoing advancements in its synthesis and application continue to position it as an important molecule in contemporary scientific research.